N-{[1-(thiophen-2-yl)cyclopentyl]methyl}furan-2-carboxamide

• IUPAC Name: N-[(1-thiophen-2-ylcyclopentyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H17NO2S/c17-14(12-5-3-9-18-12)16-11-15(7-1-2-8-15)13-6-4-10-19-13/h3-6,9-10H,1-2,7-8,11H2,(H,16,17)
• InChI Key: OMBXFKVKIMNJCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC=CO2)C3=CC=CS3
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. Molecules with the thiophene ring system exhibit many pharmacological properties.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, which are part of the compound , are a very important class of heterocyclic compounds. . .

Industrial Chemistry

. This suggests that the compound could potentially be used in industrial applications to prevent corrosion.

Material Science

. This indicates that the compound could be used in the development of new materials with unique properties.

Electronics

. This suggests that the compound could have applications in the electronics industry, particularly in the development of new types of displays and transistors.

Urease Inhibition

. This suggests that the compound could potentially be used in research related to urease inhibition.

Synthesis of Novel Thiophene Derivatives

The compound could be used as a starting material in the synthesis of novel thiophene derivatives. These new compounds could have a wide range of applications in various fields of research.

Future Directions

Thiophene-based analogs continue to be a topic of interest for medicinal chemists due to their potential as biologically active compounds. Future research will likely continue to explore the synthesis of new thiophene derivatives and investigate their biological effects.

Mechanism of Action

Target of Action

Thiophene-based analogs have been reported to exhibit a variety of biological effects . For instance, some thiophene derivatives have shown significant activity against Mycobacterium tuberculosis H37Ra .

Mode of Action

It’s known that thiophene derivatives can interact with various biological targets to exert their effects . The molecular interactions of these compounds can be revealed through further studies such as docking studies .

Biochemical Pathways

Thiophene derivatives have been reported to influence a variety of biological pathways . For instance, some thiophene derivatives have shown anti-tubercular activity, suggesting they may affect the biochemical pathways of Mycobacterium tuberculosis .

Result of Action

Thiophene derivatives have been reported to exhibit a variety of biological effects . For instance, some thiophene derivatives have shown significant anti-tubercular activity .